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Compound of Interest

Compound Name: AMZ30

Cat. No.: B1139141 Get Quote

Application Notes and Protocols for AMZ30
For Researchers, Scientists, and Drug Development Professionals

Compound: AMZ30 (also known as ML-136) CAS Number: 1313613-09-0[1][2][3]

Introduction
AMZ30 is a selective and covalent inhibitor of protein phosphatase methylesterase-1 (PME-1)

with an IC₅₀ of 600 nM.[2][4][5] It acts by selectively inactivating PME-1, which leads to a

reduction in the demethylated form of protein phosphatase 2A (PP2A) in living cells.[1][4][5]

AMZ30 has demonstrated utility in studying the PME-1/PP2A signaling pathway and has

shown effects in various cell lines, including glioblastoma and muscle cells.[1][4] These notes

provide essential information for the proper storage, handling, and application of AMZ30 in a

research setting.

Physicochemical and Storage Information
Proper storage and handling are critical to maintain the integrity and activity of AMZ30.[6] The

compound is a crystalline solid.[1][3]
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Property Value Reference

Formal Name

(2E)-2-[(4-

fluorophenyl)sulfonyl]-3-[1-[(3-

nitrophenyl)sulfonyl]-1H-pyrrol-

2-yl]-2-propenenitrile

[1]

Synonyms ML-136 [1][3]

Molecular Formula C₁₉H₁₂FN₃O₆S₂ [1][5]

Formula Weight 461.4 g/mol [1]

Purity ≥98% [1][3][5]

Table 2: Storage and Stability
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Form
Storage
Temperature

Stability
Recommendati
ons

Reference

Powder -20°C 3 years

Store in a dry,

dark place.[7]

Bring to room

temperature

before opening

to prevent

moisture

condensation.[8]

[2]

4°C 2 years
For shorter-term

storage.
[2]

In Solvent -80°C 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.[9]

Use a tightly

sealed container.

[2]

-20°C 1 month

Suitable for

working stock

solutions.[9]

[2]

Handling and Safety Precautions
AMZ30 should be handled by trained personnel in a laboratory setting.

Safety Information:

Signal Word: Warning

GHS Hazard Pictograms and Statements:

H302: Harmful if swallowed

H315: Causes skin irritation
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H319: Causes serious eye irritation

H335: May cause respiratory irritation

Personal Protective Equipment (PPE):

Wear protective gloves, clothing, and eye/face protection.[10]

Avoid breathing dust or mists.[10]

Handling Procedures:

Wash hands thoroughly after handling.[10]

Ensure adequate ventilation.

For detailed safety information, refer to the supplier's Safety Data Sheet (SDS).

Experimental Protocols
4.1. Preparation of Stock Solutions

AMZ30 is sparingly soluble in DMSO.[1]

Table 3: Stock Solution Preparation in DMSO

Desired
Concentration

Mass of AMZ30 (for
1 mL)

Mass of AMZ30 (for
5 mL)

Mass of AMZ30 (for
10 mL)

1 mM 0.461 mg 2.307 mg 4.614 mg

5 mM 2.307 mg 11.535 mg 23.07 mg

10 mM 4.614 mg 23.07 mg 46.14 mg

20 mM 9.228 mg 46.14 mg 92.28 mg

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Weigh out 4.614 mg of AMZ30 powder.
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Add 1 mL of high-purity DMSO to the vial.

Vortex or sonicate briefly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes for single use to avoid repeated freeze-thaw

cycles.[9]

Store aliquots at -80°C for up to 6 months.[2]

4.2. In Vitro Inhibition of PME-1 in Cell Culture

This protocol is based on the use of AMZ30 in HEK293T, U87MG, and U-251MG cell lines.[1]

[4]

Materials:

HEK293T, U87MG, or U-251MG cells

Appropriate cell culture medium and supplements

AMZ30 stock solution (e.g., 10 mM in DMSO)

Phosphate-buffered saline (PBS)

Cell lysis buffer

Reagents for Western blotting or other downstream analysis

Protocol:

Plate cells at the desired density and allow them to adhere overnight.

Prepare the working solution of AMZ30 by diluting the stock solution in a cell culture

medium. The final DMSO concentration should be kept below 0.5% to avoid cytotoxicity.[9]

Aspirate the old medium from the cells and replace it with the medium containing the desired

concentration of AMZ30 (e.g., 20 µM).[1][4]

Incubate the cells for the desired period (e.g., 1 hour).[4]
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After incubation, wash the cells with PBS.

Lyse the cells and collect the protein lysate for downstream analysis (e.g., Western blot for

methylated PP2A levels).

Signaling Pathway and Workflow Diagrams
The following diagrams illustrate the mechanism of action of AMZ30 and a typical experimental

workflow.

PME-1 Mediated Demethylation of PP2A

Effect of AMZ30

Methylated PP2A
(Inactive) PME-1

Substrate Demethylated PP2A
(Active)

Demethylates

AMZ30

Inhibits

Click to download full resolution via product page

Caption: Mechanism of action of AMZ30 as a PME-1 inhibitor.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1139141?utm_src=pdf-body
https://www.benchchem.com/product/b1139141?utm_src=pdf-body-img
https://www.benchchem.com/product/b1139141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Plate Cells
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Treat Cells with AMZ30
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Downstream Analysis
(e.g., Western Blot)
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Caption: A typical experimental workflow for in vitro studies with AMZ30.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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